5,17-Dichloro-2,4,6,8,14,16,18,20,26,28-decazapentacyclo[19.3.1.13,7.19,13.115,19]octacosane
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Overview
Description
2,4,6,8,14,16,18,20,26,28-Decaazapentacyclo[193113,719,13115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene,5,17-dichloro- is a complex organic compound characterized by its unique polycyclic structure and multiple nitrogen atoms
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,4,6,8,14,16,18,20,26,28-Decaazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene,5,17-dichloro- typically involves multi-step organic synthesis techniques. The process may start with the formation of the core polycyclic structure through cyclization reactions, followed by the introduction of nitrogen atoms via nitration or amination reactions. The dichloro groups are usually introduced in the final steps through chlorination reactions under controlled conditions.
Industrial Production Methods
Industrial production of this compound would require scalable and efficient synthetic routes. This might involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity. Continuous flow chemistry and automated synthesis could be employed to enhance production efficiency.
Chemical Reactions Analysis
Types of Reactions
2,4,6,8,14,16,18,20,26,28-Decaazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene,5,17-dichloro- can undergo various chemical reactions including:
Oxidation: The compound can be oxidized to introduce oxygen-containing functional groups.
Reduction: Reduction reactions can be used to modify the oxidation state of the nitrogen atoms.
Substitution: Halogen atoms can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield nitro or nitroso derivatives, while reduction could produce amines or imines.
Scientific Research Applications
2,4,6,8,14,16,18,20,26,28-Decaazapentacyclo[193113,719,13
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.
Medicine: Explored for its potential use in drug development due to its unique structure and reactivity.
Industry: Utilized in the development of advanced materials such as polymers and nanomaterials.
Mechanism of Action
The mechanism of action of 2,4,6,8,14,16,18,20,26,28-Decaazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene,5,17-dichloro- involves its interaction with molecular targets such as enzymes or receptors. The compound’s multiple nitrogen atoms and polycyclic structure allow it to form strong interactions with biological molecules, potentially inhibiting or activating specific pathways. Detailed studies on its binding affinity and specificity are required to fully understand its mechanism.
Comparison with Similar Compounds
Similar Compounds
2,4,6,8,14,16,18,20-Octaazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene: Similar structure but with fewer nitrogen atoms.
2,4,6,8,14,16,18,20,26,28-Decaazapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene: Lacks the dichloro groups.
Uniqueness
The presence of dichloro groups in 2,4,6,8,14,16,18,20,26,28-Decaazapentacyclo[193113,719,13
Properties
Molecular Formula |
C18H36Cl2N10 |
---|---|
Molecular Weight |
463.4 g/mol |
IUPAC Name |
5,17-dichloro-2,4,6,8,14,16,18,20,26,28-decazapentacyclo[19.3.1.13,7.19,13.115,19]octacosane |
InChI |
InChI=1S/C18H36Cl2N10/c19-13-25-15-21-9-3-1-4-10(7-9)22-16-26-14(20)28-18(30-16)24-12-6-2-5-11(8-12)23-17(27-13)29-15/h9-18,21-30H,1-8H2 |
InChI Key |
BSNODLBQOHDPSC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2CC(C1)NC3NC(NC4CCCC(C4)NC5NC(N2)NC(N5)Cl)NC(N3)Cl |
Origin of Product |
United States |
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